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Compound of Interest

Compound Name:
1-Methyl-1-(2-nitro-4-

(trifluoromethyl)phenyl)hydrazine

Cat. No.: B040182 Get Quote

An In-depth Technical Guide on 1-Methyl-1-(2-nitro-4-(trifluoromethyl)phenyl)hydrazine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 1-Methyl-1-(2-nitro-4-(trifluoromethyl)phenyl)hydrazine. It is

intended for researchers, scientists, and professionals in the field of drug development and

synthetic chemistry.

Chemical and Physical Properties
1-Methyl-1-(2-nitro-4-(trifluoromethyl)phenyl)hydrazine, also known as N-Methyl-N-[2-nitro-

4-(trifluoromethyl)phenyl]hydrazine, is a substituted hydrazine derivative.[1] Its structure is

characterized by a phenyl ring substituted with a nitro group (-NO₂) and a trifluoromethyl (-CF₃)

group, with a methylhydrazine moiety attached.[1] These electron-withdrawing substituents

enhance its stability and reactivity, making it a significant intermediate in organic synthesis.[1]

The compound is typically an orange crystalline solid.[2]
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Property Value Reference

CAS Number 120940-43-4 [1][3]

Molecular Formula C₈H₈F₃N₃O₂ [1][3]

Molecular Weight 235.16 g/mol [1][3]

Appearance Orange, Solid Crystalline [2]

Melting Point 64 - 67 °C [1][2]

Boiling Point 68 - 70 °C [1]

Density 1.47 g/cm³ [1]

Flash Point 135.6 °C [1]

IUPAC Name

1-methyl-1-[2-nitro-4-

(trifluoromethyl)phenyl]hydrazi

ne

[1]

InChI Key
GBBAZCATUSUQOJ-

UHFFFAOYSA-N
[1]

Canonical SMILES
CN(C1=C(C=C(C=C1)C(F)

(F)F)--INVALID-LINK--[O-])N
[1]

Synthesis and Experimental Protocols
The primary synthesis route for 1-Methyl-1-(2-nitro-4-(trifluoromethyl)phenyl)hydrazine is

through the alkylation of its corresponding phenylhydrazine precursor.[1]

General Experimental Protocol: Methylation of (2-nitro-4-
(trifluoromethyl)phenyl)hydrazine

Dissolution: The precursor, (2-nitro-4-(trifluoromethyl)phenyl)hydrazine, is dissolved in a

polar aprotic solvent such as Tetrahydrofuran (THF).

Addition of Base: A base, typically potassium carbonate (K₂CO₃), is added to the solution.

The role of the base is to act as a scavenger for the acid byproduct generated during the
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reaction.[1]

Addition of Methylating Agent: A methylating agent, such as methyl iodide (CH₃I), is added to

the mixture. The lone pair of electrons on the hydrazine nitrogen attacks the electrophilic

methyl group.[1]

Reaction Conditions: The reaction is stirred at a controlled temperature. The polar aprotic

solvent helps to stabilize the transition state, facilitating the nucleophilic attack.[1]

Work-up and Purification: Upon completion, the reaction mixture is worked up to remove

salts and the solvent. The crude product is then purified, typically by recrystallization or

column chromatography, to yield the final compound.
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Synthesis workflow for the target compound.

Chemical Reactions
This compound can undergo several types of chemical reactions, primarily involving its

functional groups: the nitro group, the hydrazine moiety, and the methyl group.[1]

Reduction: The nitro group is susceptible to reduction, typically converting it to an amino

group (-NH₂). This transformation can be achieved using various reducing agents, such as

hydrazine hydrate, and is a common step in synthesizing more complex molecules.[1]

Substitution: The hydrazine group can act as a nucleophile and participate in substitution

reactions, allowing for the introduction of different chemical moieties.[1]
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Oxidation: Under specific conditions, the methyl group attached to the hydrazine can be

oxidized to form corresponding oxides.[1]

Hydrazone Formation: Like other hydrazine derivatives, it can react with aldehydes and

ketones to form hydrazones. This reaction is fundamental in medicinal chemistry for creating

compounds with diverse biological activities.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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